Cas no 333456-97-6 (N-(4-Fluorophenyl)-N-(4-methylphenyl)sulfonylglycine)
N-(4-Fluorophenyl)-N-(4-methylphenyl)sulfonylglycine Chemical and Physical Properties
Names and Identifiers
-
- N-(4-fluorophenyl)-N-[(4-methylphenyl)sulfonyl]glycine
- BAS 02200769
- Oprea1_697576
- Oprea1_370618
- BBL019685
- STL222148
- glycine, N-(4-fluorophenyl)-N-[(4-methylphenyl)sulfonyl]-
- 2-(4-fluoro-N-(4-methylphenyl)sulfonylanilino)acetic acid
- [(4-Fluoro-phenyl)-(toluene-4-sulfonyl)-amino]-acetic acid
- N-(4-Fluorophenyl)-N-(4-methylphenyl)sulfonylglycine
-
- MDL: MFCD02576730
- Inchi: 1S/C15H14FNO4S/c1-11-2-8-14(9-3-11)22(20,21)17(10-15(18)19)13-6-4-12(16)5-7-13/h2-9H,10H2,1H3,(H,18,19)
- InChI Key: AJIDBRPPICAPET-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(N(CC(=O)O)C1C=CC(=CC=1)F)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 474
- Topological Polar Surface Area: 83.1
N-(4-Fluorophenyl)-N-(4-methylphenyl)sulfonylglycine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB382070-500 mg |
N-(4-Fluorophenyl)-N-[(4-methylphenyl)sulfonyl]glycine |
333456-97-6 | 500MG |
€151.00 | 2023-02-20 | ||
| abcr | AB382070-1 g |
N-(4-Fluorophenyl)-N-[(4-methylphenyl)sulfonyl]glycine |
333456-97-6 | 1g |
€172.20 | 2023-05-19 | ||
| abcr | AB382070-5 g |
N-(4-Fluorophenyl)-N-[(4-methylphenyl)sulfonyl]glycine |
333456-97-6 | 5g |
€389.30 | 2023-05-19 | ||
| abcr | AB382070-10 g |
N-(4-Fluorophenyl)-N-[(4-methylphenyl)sulfonyl]glycine |
333456-97-6 | 10g |
€539.60 | 2023-05-19 | ||
| abcr | AB382070-25 g |
N-(4-Fluorophenyl)-N-[(4-methylphenyl)sulfonyl]glycine |
333456-97-6 | 25g |
€1115.80 | 2023-05-19 | ||
| TRC | N137935-500mg |
N-(4-Fluorophenyl)-N-[(4-methylphenyl)sulfonyl]glycine |
333456-97-6 | 500mg |
$ 195.00 | 2022-06-03 | ||
| TRC | N137935-1000mg |
N-(4-Fluorophenyl)-N-[(4-methylphenyl)sulfonyl]glycine |
333456-97-6 | 1g |
$ 315.00 | 2022-06-03 | ||
| TRC | N137935-2000mg |
N-(4-Fluorophenyl)-N-[(4-methylphenyl)sulfonyl]glycine |
333456-97-6 | 2g |
$ 505.00 | 2022-06-03 | ||
| abcr | AB382070-500mg |
N-(4-Fluorophenyl)-N-[(4-methylphenyl)sulfonyl]glycine; . |
333456-97-6 | 500mg |
€157.00 | 2025-02-21 | ||
| abcr | AB382070-1g |
N-(4-Fluorophenyl)-N-[(4-methylphenyl)sulfonyl]glycine; . |
333456-97-6 | 1g |
€173.00 | 2025-02-21 |
N-(4-Fluorophenyl)-N-(4-methylphenyl)sulfonylglycine Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on N-(4-Fluorophenyl)-N-(4-methylphenyl)sulfonylglycine
Professional Introduction to N-(4-Fluorophenyl)-N-(4-methylphenyl)sulfonylglycine (CAS No. 333456-97-6)
N-(4-Fluorophenyl)-N-(4-methylphenyl)sulfonylglycine (CAS No. 333456-97-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, combines a fluorophenyl group with a methylphenyl group, both linked through a sulfonyl bridge to a glycine moiety. Such structural features make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.
The introduction of fluorine atoms into aromatic rings is a well-established strategy in medicinal chemistry due to the ability of fluorine to modulate metabolic stability, binding affinity, and pharmacokinetic properties of molecules. In the case of N-(4-fluorophenyl)-N-(4-methylphenyl)sulfonylglycine, the presence of the fluorophenyl group is expected to enhance its interaction with biological targets, thereby improving its potential as an active pharmaceutical ingredient (API). This modification can lead to increased selectivity and reduced side effects, which are critical factors in drug development.
The methylphenyl group in the compound further contributes to its pharmacological profile by influencing its solubility and lipophilicity. The sulfonyl bridge connecting the two aromatic groups not only stabilizes the molecule but also introduces additional sites for interaction with biological receptors. These structural elements collectively contribute to the compound's versatility and make it an attractive scaffold for further derivatization and optimization.
In recent years, there has been a growing interest in exploring the therapeutic potential of sulfonyl-containing compounds. Sulfonyl groups are known for their ability to enhance binding affinity and metabolic stability, making them valuable in the design of drugs targeting various diseases. N-(4-fluorophenyl)-N-(4-methylphenyl)sulfonylglycine exemplifies this trend, as it integrates these properties into a single molecular structure.
The compound's potential applications extend to several therapeutic areas, including oncology, inflammation, and neurology. For instance, studies have shown that sulfonyl compounds can inhibit enzymes involved in cancer cell proliferation and that fluorinated aromatic rings can enhance drug penetration across the blood-brain barrier. These findings suggest that N-(4-fluorophenyl)-N-(4-methylphenyl)sulfonylglycine may serve as a lead compound for developing treatments against neurological disorders.
Recent advancements in computational chemistry and molecular modeling have further facilitated the exploration of such compounds. These tools allow researchers to predict the binding modes of N-(4-fluorophenyl)-N-(4-methylphenyl)sulfonylglycine with various biological targets with high accuracy. This capability is crucial for designing experiments aimed at optimizing its pharmacological properties and evaluating its potential as a drug candidate.
The synthesis of N-(4-fluorophenyl)-N-(4-methylphenyl)sulfonylglycine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorine atoms often necessitates specialized synthetic methodologies to ensure high yield and purity. Researchers have developed innovative approaches to incorporate fluorine into complex molecules while maintaining structural integrity and functional group compatibility.
Evaluation of the compound's biological activity has been conducted through both in vitro and in vivo studies. In vitro assays have focused on assessing its interaction with enzymes and receptors relevant to target diseases. These studies have provided valuable insights into its mechanism of action and potential therapeutic effects. In vivo experiments have further validated these findings by demonstrating its efficacy in animal models.
The pharmacokinetic profile of N-(4-fluorophenyl)-N-(4-methylphenyl)sulfonylglycine is another critical aspect that has been thoroughly investigated. Understanding how the body processes this compound is essential for determining appropriate dosing regimens and minimizing adverse effects. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have been employed to study its metabolism and excretion pathways.
In conclusion, N-(4-fluorophenyl)-N-(4-methylphenyl)sulfonylglycine represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. The integration of fluorinated aromatic rings and sulfonyl groups enhances its potential as a therapeutic agent while offering opportunities for further optimization through medicinal chemistry approaches. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel treatments for various diseases.
333456-97-6 (N-(4-Fluorophenyl)-N-(4-methylphenyl)sulfonylglycine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)